Cas no 2034452-86-1 (N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrrol-1-yl)acetamide)

• Product Name: N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrrol-1-yl)acetamide
• CAS No: 2034452-86-1
• MF: C₁₃H₁₃N₅O₃
• MW: 287.274021863937
• CID: 5553011
• Update Time: 2025-10-19

N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrrol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-pyrrol-1-ylacetamide
• N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrrol-1-yl)acetamide

• Inchi： 1S/C13H13N5O3/c1-9-6-10(16-20-9)13-15-12(21-17-13)7-14-11(19)8-18-4-2-3-5-18/h2-6H,7-8H2,1H3,(H,14,19)
• InChI Key： OLSHQLOATQVEST-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2C=C(C)ON=2)N=1)(=O)CN1C=CC=C1

Additional information on N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrrol-1-yl)acetamide

Professional Introduction to N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrrol-1-yl)acetamide (CAS No. 2034452-86-1)

N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrrol-1-yl)acetamide (CAS No. 2034452-86-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of heterocyclic molecules characterized by their complex structural framework and potential biological activity. The intricate arrangement of oxygen and nitrogen atoms within its molecular structure imparts unique chemical properties that make it a subject of intense study in drug discovery and medicinal chemistry.

The compound's structure consists of multiple fused heterocyclic rings, including an oxazole ring substituted with a methyl group at the 5-position and an oxadiazole ring linked to the former through a methylene bridge. This connectivity creates a rigid scaffold that may contribute to its stability and reactivity under various chemical conditions. Additionally, the presence of a pyrrole moiety at the terminal position of the molecule suggests potential interactions with biological targets, particularly in the context of enzyme inhibition or receptor binding.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their therapeutic potential. The combination of oxazole, oxadiazole, and pyrrole moieties in N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrrol-1-yl)acetamide positions it as a candidate for further exploration in medicinal chemistry. These heterocyclic systems are known for their ability to modulate biological pathways by interacting with specific enzymes or receptors. The structural complexity of this compound not only makes it an intriguing subject for synthetic chemists but also opens up possibilities for its application in developing new pharmacological agents.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug development. The oxazole and oxadiazole rings are well-documented motifs in medicinal chemistry due to their presence in numerous bioactive natural products and synthetic drugs. The incorporation of these rings into a single molecular framework can enhance binding affinity and selectivity towards biological targets. Furthermore, the pyrrole ring introduces additional opportunities for functionalization, allowing chemists to tailor the molecule's properties for specific applications.

Recent studies have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges. For instance, derivatives of oxazole and oxadiazole have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The structural features of N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-2-(1H-pyrrol-1-y)acetamide suggest that it may exhibit similar biological activities. Its ability to interact with biological macromolecules could make it a valuable tool in understanding disease mechanisms and developing targeted therapies.

The synthesis of this compound represents a significant achievement in organic chemistry due to the complexity of its structure. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These methodologies not only showcase the capabilities of modern synthetic chemistry but also highlight the importance of innovative approaches in accessing novel molecular structures.

In conclusion, N-{[3-(5-methyl-